Cas no 330471-83-5 (5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 330471-83-5
• MF: C₁₃H₁₀N₄O₂S₂
• MW: 318.374099254608
• CID: 5435859
• Update Time: 2025-06-26

5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[[(6-methyl-1,3-benzothiazol-2-yl)amino]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C13H10N4O2S2/c1-6-2-3-8-9(4-6)21-13(15-8)14-5-7-10(18)16-12(20)17-11(7)19/h2-5H,1H3,(H,14,15)(H2,16,17,18,19,20)
• InChI Key： YNALMYXMWPEGDE-UHFFFAOYSA-N
• SMILES： S1C(N([H])/C(/[H])=C2\C(N([H])C(N([H])C\2=O)=S)=O)=NC2C([H])=C([H])C(C([H])([H])[H])=C([H])C1=2

Additional information on 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 330471-83-5)

5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 330471-83-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, belongs to the class of heterocyclic compounds and is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

The chemical structure of 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione is intricate and consists of a benzothiazole moiety linked to a diazinane ring through an aminomethylidene bridge. The presence of sulfur and nitrogen atoms in the structure confers unique electronic and steric properties that are crucial for its biological activity. The benzothiazole ring is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery.

The synthesis of 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione has been explored using several methodologies. One common approach involves the condensation of 6-methylbenzothiazole with an appropriate diazinane derivative in the presence of a suitable catalyst. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. For instance, microwave-assisted synthesis has been shown to significantly enhance the yield and purity of the final product while reducing reaction times.

In terms of biological activity, 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione has demonstrated promising potential in various therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Furthermore, recent research has highlighted the antitumor activity of 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. In preclinical studies using cancer cell lines, this compound has shown significant cytotoxic effects against various types of cancer cells, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial membrane potential.

Beyond its direct biological effects, 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione has also been investigated for its potential as a lead compound in drug discovery programs. Its structural flexibility allows for the introduction of various functional groups that can be optimized for improved potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict binding modes and interactions with target proteins.

In addition to its therapeutic applications, 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione has also found use in analytical chemistry as a fluorescent probe for detecting specific biomolecules. The presence of the benzothiazole moiety imparts strong fluorescence properties that can be exploited for imaging and sensing applications. Recent studies have demonstrated its utility in detecting reactive oxygen species (ROS) in living cells with high sensitivity and selectivity.

The safety profile of 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione is an important consideration for its potential use in pharmaceuticals. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its long-term safety and potential side effects.

In conclusion, 5-{(6-methyl-1,3-benzothiazol-2-yl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 330471-83-) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for further development as a therapeutic agent or analytical tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.